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Compound of Interest

Compound Name: SR 16584

Cat. No.: B583360

Welcome to the technical support center for SR 16584. This resource is designed to assist
researchers, scientists, and drug development professionals in troubleshooting and
overcoming challenges related to non-specific binding of SR 16584 in cellular assays.

Frequently Asked Questions (FAQSs)

Q1: What is SR 16584 and what is its primary target?

SR 16584 is a selective antagonist of the a334 nicotinic acetylcholine receptor (NnAChR) with an
IC50 of 10.2 uM.[1][2] It exhibits selectivity for the a334 subtype over the o432 and a7
subtypes.[2]

Q2: What are the common causes of non-specific binding in cellular assays involving small
molecules like SR 165847

Non-specific binding of small molecules in cellular assays can be attributed to several factors:

» Hydrophobic Interactions: Compounds can non-specifically associate with plastic surfaces of
assay plates or cellular membranes.[3]

o Electrostatic Interactions: Charged molecules can interact non-specifically with oppositely
charged surfaces or proteins.
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» High Compound Concentration: Using concentrations of SR 16584 significantly above its
IC50 can lead to increased off-target and non-specific binding.[3]

» Inadequate Blocking: Insufficient blocking of non-specific binding sites on the assay plate or
cell surface can lead to high background signals.

o Cell Health and Density: Unhealthy or overly dense cell cultures can contribute to higher
non-specific binding.

Q3: How can | prepare a stock solution of SR 165847

SR 16584 is soluble in DMSO, with a maximum concentration of 100 mM.[2] It is recommended
to prepare a high-concentration stock solution in DMSO and then dilute it to the final desired
concentration in your assay buffer. Always use the batch-specific molecular weight provided on
the certificate of analysis for accurate calculations.[2]

Troubleshooting Guide: High Non-Specific Binding

High background signal or inconsistent results in your cellular assay with SR 16584 may be
due to non-specific binding. The following guide provides a systematic approach to
troubleshoot and mitigate these issues.

Problem: High Background Signal in a Fluorescence-
Based Calcium Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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